Cas no 28445-09-2 (1,4,5-Naphthalenetricarboxylic acid)

• Product Name: 1,4,5-Naphthalenetricarboxylic acid
• CAS No: 28445-09-2
• MF: C₁₃H₈O₆
• MW: 260.199024200439
• CID: 238177
• Update Time: 2024-01-26

1,4,5-Naphthalenetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,5-Naphthalenetricarboxylic acid
• naphthalene-1,4,5-tricarboxylic acid
• CHEMBRDG-BB 5228167
• NAPHTHALENE-1,4,8-TRICARBOXYLIC ACID

• Inchi： 1S/C13H8O6/c14-11(15)7-4-5-9(13(18)19)10-6(7)2-1-3-8(10)12(16)17/h1-5H,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： DDHQTWZKAJOZQL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C(C(O)=O)=CC=C2)=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 260.03204
• Monoisotopic Mass: 260.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5

Experimental Properties

• Density: 1.614
• Boiling Point: 627.9°C at 760 mmHg
• Flash Point: 347.5°C
• Refractive Index: 1.738
• PSA: 111.9